Cas no 3917-59-7 (Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3R,5R)-)

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3R,5R)- structure
3917-59-7 structure
Product Name:Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3R,5R)-
CAS No:3917-59-7
MF:C10H16O
MW:152.233443260193
CID:318847
PubChem ID:10931630
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3R,5R)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-, (1R,3R,5R)-
    • 6,6-Dimethyl-2-methylenebicyclo[3.1.1]heptan-3-ol
    • 2(10)-PINEN-3-OL
    • 2-Methylene-6,6-dimethylbicyclo[3.1.1]heptane-3-ol
    • 3-hydroxypin-2(10)-ene
    • 4-Methylene-6,6-dimethylbicyclo[3.1.1]heptane-3-ol
    • 6,6-dimethyl-2-methylene-Bicyclo[3.1.1]heptan-3-ol
    • 6,6-dimethyl-3-hydroxy-2-methylenebicyclo[3.1.1]heptane
    • FEMA 3587
    • Pin-2(10)-en-3-ol
    • Pinane-2(10)-ene-3-ol
    • Pinyl alcohol
    • trans-Pinocarveol
    • DTXSID00217419
    • Isopinocarveol
    • cis-Pinocarveol
    • BICYCLO[3.1.1]HEPTAN-3-OL,6,6-DIMETHYL-2-METHYLENE-, (1R,3S,5R)-REL-
    • Bicyclo(3.1.1)heptan-3-ol, 6,6-dimethyl-2-methylene-, (1alpha,3beta,5alpha)-
    • BICYCLO(3.1.1)HEPTAN-3-OL, 6,6-DIMETHYL-2-METHYLENE-, (1.ALPHA.,3.BETA.,5.ALPHA.)-
    • cis-(+/-)-pinocarveol
    • 6712-79-4
    • Bicyclo(3.1.1)heptan-3-ol, 6,6-dimethyl-2-methylene-, (1R,3R,5R)-rel-
    • Q27256073
    • 2(10)-Pinen-3-ol, cis-
    • Bicyclo[3.1.1]heptan-3-ol,6,6-dimethyl-2-methylene-,(1R,3S,5R)-rel-
    • UNII-31P964S048
    • 31P964S048
    • NS00081452
    • Pinocarveol, cis-(+/-)-
    • Inchi: 1S/C10H16O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h7-9,11H,1,4-5H2,2-3H3/t7-,8+,9-/m1/s1
    • InChI Key: LCYXQUJDODZYIJ-HRDYMLBCSA-N
    • SMILES: O[C@H]1C(=C)[C@@H]2C[C@H](C1)C2(C)C

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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